Cas no 850374-95-7 (1H-Indole-1,6-dicarboxylicacid, 3-formyl-, 1-(1,1-dimethylethyl) 6-methyl ester)

1H-Indole-1,6-dicarboxylic acid, 3-formyl-, 1-(1,1-dimethylethyl) 6-methyl ester is a specialized indole derivative with a formyl group at the 3-position and ester-protected carboxyl groups at the 1- and 6-positions. The tert-butyl and methyl ester moieties enhance solubility and stability, making it suitable for synthetic applications in medicinal chemistry and organic synthesis. The formyl group provides a reactive site for further functionalization, enabling its use as a versatile intermediate in the construction of complex heterocyclic systems. Its well-defined structure and functional group compatibility make it valuable for researchers developing indole-based pharmaceuticals or agrochemicals. The compound’s purity and consistent performance ensure reliability in multi-step synthetic routes.
1H-Indole-1,6-dicarboxylicacid, 3-formyl-, 1-(1,1-dimethylethyl) 6-methyl ester structure
850374-95-7 structure
Product Name:1H-Indole-1,6-dicarboxylicacid, 3-formyl-, 1-(1,1-dimethylethyl) 6-methyl ester
CAS No:850374-95-7
MF:C16H17NO5
MW:303.309884786606
MDL:MFCD06797500
CID:716897
Update Time:2025-05-28

1H-Indole-1,6-dicarboxylicacid, 3-formyl-, 1-(1,1-dimethylethyl) 6-methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1,6-dicarboxylicacid, 3-formyl-, 1-(1,1-dimethylethyl) 6-methyl ester
    • 1-O-tert-butyl 6-O-methyl 3-formylindole-1,6-dicarboxylate
    • 1-tert-Butyl 6-methyl 3-formyl-1H-indole-1,6-dicarboxylate
    • 1-tert-butyl 6-methyl 3-formylindole-1,6-dicarboxylate
    • 3-Formyl-6-(methoxycarbonyl)-1H-indole,N-BOC protected
    • 3-FORMYL-6-(METHOXYCARBONYL)-1H-INDOLE, N-BOC PROTECTED
    • 3-Formyl-indole-1,6-dicarboxylic acid 1-tert-butyl ester
    • 1H-Indole-1,6-dicarboxylic acid, 3-formyl-, 1-(1,1-dimethylethyl) 6-methyl ester
    • MDL： MFCD06797500
    • Inchi： 1S/C16H17NO5/c1-16(2,3)22-15(20)17-8-11(9-18)12-6-5-10(7-13(12)17)14(19)21-4/h5-9H,1-4H3
    • InChI Key： ZWBQQPNSHLBCRE-UHFFFAOYSA-N
    • SMILES： N1(C(OC(C)(C)C)=O)C2=C(C=CC(C(OC)=O)=C2)C(C=O)=C1

Computed Properties

  • Exact Mass: 303.11100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.2±0.1 g/cm3
  • Melting Point: 214 °C
  • Boiling Point: 443.3±48.0 °C at 760 mmHg
  • Flash Point: 221.9±29.6 °C
  • Refractive Index: 1.553
  • PSA: 74.60000
  • LogP: 3.02360
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

1H-Indole-1,6-dicarboxylicacid, 3-formyl-, 1-(1,1-dimethylethyl) 6-methyl ester Security Information

1H-Indole-1,6-dicarboxylicacid, 3-formyl-, 1-(1,1-dimethylethyl) 6-methyl ester Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Indole-1,6-dicarboxylicacid, 3-formyl-, 1-(1,1-dimethylethyl) 6-methyl ester Pricemore >>

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1H-Indole-1,6-dicarboxylicacid, 3-formyl-, 1-(1,1-dimethylethyl) 6-methyl ester Related Literature

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